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Compound of Interest

Compound Name: AS2863619 free base

Cat. No.: B10818494 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of AS2863619 free base, a potent and orally active cyclin-

dependent kinase 8 (CDK8) and CDK19 inhibitor.

Disclaimer: A specific Safety Data Sheet (SDS) for AS2863619 free base (CAS No. 2241300-

50-3) is not readily available in the public domain. The following procedures are based on the

safety data for the closely related AS2863619 dihydrochloride salt and general best practices

for the disposal of nitrogen-containing heterocyclic compounds and potent kinase inhibitors. It

is imperative to consult your institution's Environmental Health and Safety (EHS) department

for specific protocols and to comply with all local, state, and federal regulations.

Immediate Safety and Handling Protocols
Before beginning any disposal procedures, it is crucial to handle AS2863619 free base with

the appropriate safety measures to minimize exposure risks. Based on data for analogous

compounds, AS2863619 free base should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE):

The following table summarizes the recommended PPE for handling AS2863619 free base.
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Activity Required PPE Specifications

Weighing and Aliquoting

(Solid)

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields, N95 Respirator

To be conducted in a certified

chemical fume hood or a

ventilated balance enclosure.

Solution Preparation and

Handling

Double Gloves, Lab Coat,

Safety Glasses with Side

Shields

To be conducted in a certified

chemical fume hood.

Waste Disposal
Double Gloves, Lab Coat,

Safety Goggles, Face Shield

Use appropriate, designated

waste containers and follow

established disposal routes.

Step-by-Step Disposal Procedures
The disposal of AS2863619 free base must be managed as hazardous chemical waste. Under

no circumstances should this compound or its solutions be disposed of down the drain or in

regular trash.

1. Waste Identification and Segregation:

Solid Waste:

Unused or expired AS2863619 free base powder should be kept in its original, clearly

labeled container.

If the original container is compromised, transfer the material to a new, compatible, and

properly labeled container.

All disposables that have come into direct contact with the solid compound (e.g., weigh

boats, contaminated gloves, pipette tips) must be collected as solid hazardous waste.

Liquid Waste:

Solutions containing AS2863619 free base (e.g., dissolved in DMSO) must be collected in

a dedicated, leak-proof, and chemically compatible hazardous waste container.
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Do not mix AS2863619 free base waste with other chemical waste streams unless

explicitly approved by your institution's EHS department.

Sharps Waste:

Needles and syringes used to handle solutions of AS2863619 free base should be

disposed of in a designated sharps container for hazardous chemical waste.

2. Waste Collection and Labeling:

Use separate, clearly labeled containers for solid and liquid waste.

Affix a hazardous waste label to each container as soon as the first item of waste is added.

The label must include:

The full chemical name: "AS2863619 free base"

The CAS Number: "2241300-50-3"

The solvent(s) and estimated concentration (for liquid waste)

The date of accumulation

Appropriate hazard pictograms (based on the SDS for the dihydrochloride salt, these may

include "Toxic" and "Health Hazard").

3. Storage of Waste:

Store sealed waste containers in a designated, secure, and well-ventilated satellite

accumulation area (SAA) within the laboratory.

Ensure secondary containment is in place to prevent spills.

Segregate the waste from incompatible materials.

4. Scheduling Waste Pickup:
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Once a waste container is full or ready for disposal, contact your institution's EHS or

hazardous waste management office to schedule a pickup.

Provide them with all necessary information regarding the waste stream as required by your

institutional protocols.

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of AS2863619
free base.
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Caption: A workflow for the proper disposal of AS2863619 free base.

Experimental Protocols Cited
The disposal procedures outlined in this document are based on standard laboratory safety

protocols for handling potent chemical compounds and kinase inhibitors. For detailed

experimental protocols regarding the use of AS2863619 free base in research, please refer to

the manufacturer's product information and relevant scientific literature.

By adhering to these guidelines and consulting with your institution's safety experts, you can

ensure the safe and compliant disposal of AS2863619 free base, protecting yourself, your

colleagues, and the environment.

To cite this document: BenchChem. [Navigating the Safe Disposal of AS2863619 Free Base:
A Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10818494#as2863619-free-base-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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